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Introduction

Tricaprin, a triglyceride composed of three capric acid (C10:0) fatty acid molecules, is a

medium-chain triglyceride (MCT) of significant interest in pharmaceutical and nutritional

research. Its unique metabolic properties, including rapid absorption and hepatic metabolism,

have led to its investigation in various therapeutic areas. Accurate quantification of tricaprin
and its primary metabolite, capric acid, in plasma is crucial for pharmacokinetic studies,

bioavailability assessments, and understanding its physiological effects. This application note

provides detailed protocols for the quantification of tricaprin and capric acid in plasma using

liquid chromatography-tandem mass spectrometry (LC-MS/MS), along with a summary of

relevant quantitative data.

Metabolic Pathway of Tricaprin
Tricaprin is rapidly metabolized in the body. Following oral administration, it is hydrolyzed in

the gastrointestinal tract and/or absorbed and transported to the liver. In the liver, it is broken

down by lipases into its constituent molecules: glycerol and three molecules of capric acid.

Capric acid then undergoes β-oxidation to produce acetyl-CoA, which can enter the citric acid

cycle for energy production or be converted into ketone bodies.
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To cite this document: BenchChem. [Application Note: Quantification of Tricaprin and its
Metabolites in Plasma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683028#quantifying-tricaprin-metabolites-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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